Cas no 708-28-1 (2-bromo-1-(2-fluoro-4-methylsulfanylphenyl)-1-ethanone)

2-bromo-1-(2-fluoro-4-methylsulfanylphenyl)-1-ethanone structure
708-28-1 structure
Product Name:2-bromo-1-(2-fluoro-4-methylsulfanylphenyl)-1-ethanone
CAS No:708-28-1
MF:C9H8BrFOS
MW:263.126624107361
CID:2151222
PubChem ID:23442919
Update Time:2025-04-21

2-bromo-1-(2-fluoro-4-methylsulfanylphenyl)-1-ethanone Chemical and Physical Properties

Names and Identifiers

    • 2-bromo-1-(2-fluoro-4-methylsulfanylphenyl)-1-ethanone
    • SCHEMBL6741185
    • DB-364644
    • 708-28-1
    • Inchi: 1S/C9H8BrFOS/c1-13-6-2-3-7(8(11)4-6)9(12)5-10/h2-4H,5H2,1H3
    • InChI Key: KIRHUUIDXTVTTP-UHFFFAOYSA-N
    • SMILES: BrCC(C1C=CC(=CC=1F)SC)=O

Computed Properties

  • Exact Mass: 261.94633Da
  • Monoisotopic Mass: 261.94633Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 42.4Ų

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